Cas no 13332-16-6 (1-Butanol, 2,3,3-trimethyl-, (2R)-)

• Product Name: 1-Butanol, 2,3,3-trimethyl-, (2R)-
• CAS No: 13332-16-6
• Molecular Formula: C₇H₁₆O
• Molecular Weight: 116.20134
• CID: 1236847
• PubChem ID: 12577063

1-Butanol, 2,3,3-trimethyl-, (2R)- Properties

Names and Identifiers

• 1-Butanol, 2,3,3-trimethyl-, (2R)-
• (2R)-2,3,3-trimethylbutan-1-ol
• DTXSID90503156
• EN300-5246735
• IWWVOLGZHKFWKK-LURJTMIESA-N
• 13332-16-6
• (r)-2,3,3-trimethylbutanol
• SCHEMBL1104685

• InChIKey： IWWVOLGZHKFWKK-LURJTMIESA-N
• Inchi： InChI=1S/C7H16O/c1-6(5-8)7(2,3)4/h6,8H,5H2,1-4H3/t6-/m0/s1
• SMILES： CC(CO)C(C)(C)C

Computed Properties

• Exact Mass: 116.12018
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 116.120115130g/mol
• Heavy Atom Count: 8
• Complexity: 61.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols